![molecular formula C21H17N B8389201 8,8-dimethyl-8H-indolo[3,2,1-de]acridine](/img/structure/B8389201.png)
8,8-dimethyl-8H-indolo[3,2,1-de]acridine
Cat. No. B8389201
M. Wt: 283.4 g/mol
InChI Key: ABUAWRIENWYEIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09422287B2
Procedure details
6.3 g (22.2 mmol) of 8,8-dimethylindolo[3,2,1-de]acridine are initially introduced in 150 ml of CH2Cl2. A solution of 3.9 g (22.3 mmol) of NBS in 100 ml of acetonitrile is subsequently added dropwise at −15° C. with exclusion of light, and the mixture is allowed to come to room temperature and is stirred at this temperature for a further 4 h. 150 ml of water are subsequently added to the mixture, which is then extracted with CH2Cl2. The organic phase is dried over MgSO4, and the solvents are removed in vacuo. The product is washed by stirring with hot hexane, and the solid is isolated.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:22])[C:15]2[C:10]3=[C:11]([C:16]4[CH:17]=[CH:18][CH:19]=[CH:20][C:21]=4[N:9]3[C:8]3[CH:7]=[CH:6][CH:5]=[CH:4][C:3]1=3)[CH:12]=[CH:13][CH:14]=2.C1C(=O)N([Br:30])C(=O)C1.O>C(Cl)Cl.C(#N)C>[Br:30][C:18]1[CH:19]=[CH:20][C:21]2[N:9]3[C:8]4[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=4[C:2]([CH3:22])([CH3:1])[C:15]4[C:10]3=[C:11]([CH:12]=[CH:13][CH:14]=4)[C:16]=2[CH:17]=1
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Inputs
Step One
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Name
|
|
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Quantity
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6.3 g
|
|
Type
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reactant
|
|
Smiles
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CC1(C=2C=CC=CC2N2C3=C(C=CC=C13)C=1C=CC=CC12)C
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|
Name
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|
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Quantity
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150 mL
|
|
Type
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solvent
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|
Smiles
|
C(Cl)Cl
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Step Two
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Name
|
|
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Quantity
|
3.9 g
|
|
Type
|
reactant
|
|
Smiles
|
C1CC(=O)N(C1=O)Br
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
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Step Three
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Name
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|
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Quantity
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150 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
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is stirred at this temperature for a further 4 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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to come to room temperature
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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is then extracted with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic phase is dried over MgSO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents are removed in vacuo
|
WASH
|
Type
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WASH
|
|
Details
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The product is washed
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STIRRING
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Type
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STIRRING
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|
Details
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by stirring with hot hexane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solid is isolated
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Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
|
|
Smiles
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BrC1=CC2=C(C=C1)N1C3=C2C=CC=C3C(C=3C=CC=CC13)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
